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Compound of Interest

Compound Name: 3-Nitro-N-phenylthiophen-2-amine

Cat. No.: B1318104

An In-depth Technical Guide to 3-Nitro-N-
phenylthiophen-2-amine

This technical guide provides a comprehensive overview of the chemical structure,
nomenclature, and synthesis of 3-Nitro-N-phenylthiophen-2-amine. The content is tailored for
researchers, scientists, and professionals involved in drug development, offering detailed
experimental protocols and structured data presentation.

Chemical Structure and Nomenclature
IUPAC Name: 3-nitro-N-phenylthiophen-2-amine

Chemical Formula: CLOH8N202S

Chemical Structure:

Caption: Chemical structure of 3-Nitro-N-phenylthiophen-2-amine.

Physicochemical Properties

While a comprehensive dataset for 3-Nitro-N-phenylthiophen-2-amine is not readily available
in the public domain, the table below summarizes the available information for a closely related
analogue, 3-nitro-N-(p-tolyl)thiophen-2-amine, which was synthesized and characterized in a
key study.[1][2][3]
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Property Value Reference

Molecular Formula C11H10N202S [1112][3]

Appearance Solid [11[2][3]

Synthesis Yield Good [1112][3]
Synthesis

A novel and efficient protocol for the synthesis of N-substituted 3-nitrothiophen-2-amines,
including the phenyl derivative, has been developed.[1][2][3] This method involves the reaction
of a-nitroketene N,S-aryl/alkylaminoacetals with 1,4-dithiane-2,5-diol.

Experimental Protocol

The synthesis of N-substituted 3-nitrothiophen-2-amines is achieved through a one-pot
reaction. The general procedure is as follows:

o A mixture of the appropriate a-nitroketene N,S-acetal (1 mmol), 1,4-dithiane-2,5-diol (1
mmol), and potassium carbonate (K2CO3) (2 mmol) is prepared in ethanol (10 mL).

e The reaction mixture is refluxed.

e The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

o Upon completion, the mixture is poured into water.

» The resulting precipitated solid is filtered and washed with ethanol to yield the pure product.

This protocol is advantageous as it often does not require chromatographic purification.[1][2][3]

Synthesis Workflow
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Caption: General experimental workflow for the synthesis of N-substituted 3-nitrothiophen-2-
amines.

Structural Characterization

The structure of N-substituted 3-nitrothiophen-2-amines synthesized via the described method
was confirmed using a combination of spectroscopic techniques and X-ray crystallography.[1]

[2][3]

NMR Spectroscopy: One- and two-dimensional Nuclear Magnetic Resonance (NMR)
spectroscopy was used to elucidate the molecular structure.

e Mass Spectrometry: Mass spectral data confirmed the molecular weight of the synthesized
compounds.

o Microanalysis: Elemental analysis provided further confirmation of the empirical formula.

o X-ray Crystallography: The unambiguous structure of a representative N-substituted 3-
nitrothiophen-2-amine was determined by single-crystal X-ray diffraction.[1][2][3]

Biological Significance and Potential Applications

While specific signaling pathways for 3-Nitro-N-phenylthiophen-2-amine have not been
detailed, the 2-aminothiophene scaffold is a crucial pharmacophore found in a variety of
biologically active compounds.[1] Derivatives of 2-aminothiophene have demonstrated a wide
range of pharmacological activities, including:

Neuroleptic activity (e.g., olanzapine)[1]

Allosteric modulation of adenosine receptors[1]

Anti-inflammatory properties (e.g., tinoridine)[1]

Antiviral and antitumor activities[1]
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The presence of the nitro group in the thiophene ring is also significant, as nitrothiophenes are
known to be important chemotherapeutic agents.[1] Therefore, 3-Nitro-N-phenylthiophen-2-
amine represents a molecule of interest for further investigation in drug discovery and
development.

Logical Relationships in Synthesis

The synthesis of 3-Nitro-N-phenylthiophen-2-amine is a multi-step process that occurs in a
single pot. The transformation involves the generation of two new carbon-carbon bonds and is
presumed to proceed through a sequence of key chemical events.
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Caption: Presumed reaction sequence for the formation of the 2-amino-3-nitrothiophene core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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